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Compound of Interest

Compound Name:
6-Bromoquinolin-8-OL

hydrobromide

Cat. No.: B14022421

Get Quote

Executive Summary: Immediate Action Directives
6-Bromoquinolin-8-ol hydrobromide (approximate CAS: 5332-25-2 for parent; salt forms

vary) represents a dual-hazard waste stream: Halogenated Organic Toxicity and Corrosivity

(Acidic).[1][2][3][4]

Critical Prohibition: Do NOT dispose of this compound down the drain or in general trash. It is

toxic to aquatic life and releases corrosive hydrogen bromide fumes upon thermal

decomposition.[1][4]

Disposal Pathway: The only authorized disposal method is High-Temperature Incineration with

flue gas scrubbing (to capture bromine/HBr) via a licensed hazardous waste contractor.[1][4]

Chemical Safety & Hazard Profile
Before handling waste, verify the material properties.[1][2][4] This compound combines the

biological activity of hydroxyquinolines with the corrosivity of hydrobromic acid.[1][3][4]
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Parameter Specification Operational Implication

Chemical Class
Halogenated Heterocycle /

Acid Salt

Must be segregated from

oxidizers and strong bases.[1]

[4]

Hazards (GHS)

Danger[3][4][5] • Skin Corr.[1]

[4][5][6][7][8] 1B / Irrit. 2

(H314/H315) [1][3] • Eye Dam.

1 (H318) [1][3][4][9] • Aquatic

Acute 1 (H400)

Full PPE required.[1][3][4]

Material is corrosive to tissue

and toxic to the environment.

[1][4]

Physical State Solid (Crystalline powder)

Dust inhalation risk.[1][3][4][7]

[10] Use a fume hood for

transfer.[1]

Incompatibilities
Strong Oxidizers, Strong

Bases

Exothermic Risk: Mixing with

bases neutralizes the HBr but

generates heat; mixing with

oxidizers releases bromine

gas.[2][4]

EPA Waste Code

Not P- or U-Listed specifically.

[1][4] Likely D002 (Corrosive) if

pH < 2.[1]

Classify as "Non-RCRA

Regulated" unless

characteristic testing proves

otherwise, but treat as

Hazardous Halogenated.

Detailed Disposal Protocol
Phase 1: Waste Characterization & Segregation
The Scientific Logic: Halogenated compounds require specific incineration temperatures

(>1100°C) to prevent the formation of dioxins/furans.[1][3][4] The hydrobromide moiety adds

acidity, requiring acid-resistant containment.[1][2][3]

Segregation: Isolate this waste from:
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Non-halogenated solvents (prevents cross-contamination of fuel-blending streams).[1][3]

[4]

Strong bases (NaOH, KOH) to prevent uncontrolled neutralization.[1][2][3][4]

Metals (Aluminum, Magnesium) to prevent hydrogen gas generation.[1][2][3][4]

Phase 2: Containerization
Protocol:

Select Container: Use HDPE (High-Density Polyethylene) or Glass containers.[1]

Why? HBr attacks many metals.[1] HDPE is impact-resistant and chemically inert to dilute

hydrobromic acid salts.[1]

Solid Waste:

Place the solid powder directly into a wide-mouth HDPE jar.[1]

Do not dissolve in solvent solely for disposal (this increases waste volume and cost).[1][3]

[4]

Liquid Waste (Mother Liquor/Rinsate):

If the compound is dissolved in a solvent (e.g., Methanol/Ethanol), collect in a

Halogenated Solvent waste carboy.[2][3][4]

Crucial Step: Check pH.[1][4][6] If pH < 3, tag as "Acidic Halogenated Waste".[1][2][4]

Phase 3: Labeling & Hand-off
Self-Validating Step: The label must answer "What is it?"[1][2][3][4] and "What will it do?"

without opening the bottle.

Label Text:
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Operational Workflow: Decision Logic
The following diagram illustrates the decision matrix for disposing of 6-Bromoquinolin-8-ol
hydrobromide based on its physical state.
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Waste: 6-Bromoquinolin-8-OL HBr

Determine Physical State

Solid / Powder

Pure Compound

Solution / Mother Liquor

Dissolved

Container: Wide-mouth HDPE Container: Safety Carboy (HDPE/Glass)

Label: Toxic Solid, Corrosive

Check pH

Hand-off to EHS / Incineration

Label: Acidic Halogenated Waste

pH < 3

Label: Halogenated Solvent Waste

pH >= 3

Click to download full resolution via product page
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Figure 1: Decision matrix for segregating and packaging 6-Bromoquinolin-8-ol hydrobromide
waste streams.

Emergency Procedures (Spill Response)
In the event of a benchtop spill, causality dictates that we neutralize the acid before collecting

the solid to prevent fume generation.[2][3][4]

PPE: Neoprene gloves, safety goggles, lab coat.[1][2] Respiratory protection (N95 or

respirator) if dust is visible.[1][3][4]

Containment: Cover spill with a Sodium Carbonate (Soda Ash) or Calcium Carbonate spill

kit.[1][4]

Mechanism:[4][6]

.[1][4]

Observation: Wait for bubbling (CO2 release) to cease.[1][4]

Collection: Sweep the neutralized paste into a disposable container. Label as "Spill Debris:

Halogenated/Neutralized".[1][4]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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